N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)methanesulfonamide
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Description
N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure Analysis
- Theoretical Structure and Vibrational Analysis: Ethyl methanesulfonate, a compound structurally related to N-(2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)ethyl)methanesulfonamide, is studied for its electronic structure using density functional theory and Moller-Plesset second-order perturbation theory. The natural bond orbital (NBO) technique highlights the characteristics of the methanesulfonate anion as a leaving group in alkylation reactions (Tuttolomondo et al., 2005).
Antitumor Activity
- Synthesis and Antitumor Activity of Analogs: A study explores N-[4-(2'-oxo-2H-pyrano[2,3-b]quinolin-5'-ylamino)-phenyl]-methanesulfonamides as amsacrine-like derivatives. The research shows that replacing the acridine moiety with a 2-oxo-2H-pyrano[2,3-b]quinoline system significantly affects anticancer activity and DNA intercalation propensity (Chilin et al., 2009).
Enzyme Inhibition Studies
- Methionine Aminopeptidase Inhibition: Quinolinyl sulfonamides, including N-(quinolin-8-yl)methanesulfonamide, are potent inhibitors of methionine aminopeptidase (MetAP). These inhibitors show variable potencies depending on metal concentration and type, highlighting their role in enzyme activity modulation (Huang et al., 2006).
Catalytic Conversion Research
- Catalytic Conversion of Methane: Lithium-doped magnesium oxide, a related catalyst, demonstrates high activity for converting methane to ethylene and ethane, suggesting potential applications for this compound in similar catalytic processes (Ito & Lunsford, 1985).
Liquid-Liquid Extraction Applications
- Extraction of Mercuric Ions: N-octyl methane sulfonamide, related to this compound, efficiently extracts Hg(II) ions from aqueous solutions. This study indicates potential applications in selective extraction processes (Bic¸ak et al., 2003).
Methane Mono-Oxygenase Studies
- Methane Oxidation: Methane mono-oxygenase from Methylococcus capsulatus (Bath) demonstrates the oxidation of various methane derivatives, including methanol. This enzyme's broad substrate specificity suggests potential applications for related compounds in methane oxidation (Colby et al., 1977).
Properties
IUPAC Name |
N-[2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)ethyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O3S/c1-18(16,17)12-6-7-14-11(15)8-9-4-2-3-5-10(9)13-14/h8,12H,2-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWMPISDWIRCNQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCCN1C(=O)C=C2CCCCC2=N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.